Cas no 115316-03-5 (ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 115316-03-5
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 5157016
• PubChem ID: 14129282
• Update Time: 2025-05-22

ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-phenyl-, ethyl ester
• ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)11-10(13)8-15(14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： CHYXWZYAFLHHON-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(Br)C(C(OCC)=O)=N1

Additional information on ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate

Ethyl 4-Bromo-1-Phenyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate, with the CAS number 115316-03-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a bromine substituent at the 4-position and a phenyl group at the 1-position further enhances its structural complexity and functional diversity. The ethyl ester group at the 3-position plays a crucial role in modulating the compound's solubility and reactivity.

Recent studies have highlighted the potential of ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate as a building block for constructing bioactive molecules. Its pyrazole core is known for its ability to form hydrogen bonds, making it an attractive candidate for drug design. Researchers have explored its application in developing inhibitors for various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate typically involves multi-step reactions, often starting from simple precursors like phenol or benzaldehyde. The introduction of the bromine substituent is achieved through electrophilic substitution reactions, while the pyrazole ring is formed via cyclization under specific conditions. The esterification step ensures the formation of the ethyl ester group, which can be later modified to suit specific applications.

One of the most promising areas of research involving this compound is its role in metalloorganic frameworks (MOFs). The pyrazole moiety's ability to coordinate with metal ions has led to its use in constructing porous materials with applications in gas storage and catalysis. Recent advancements have demonstrated that ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate can serve as a versatile linker in MOF synthesis, offering high stability and tunable pore sizes.

In addition to its chemical applications, ethyl 4-bromo-1-phenyl-1H-pyrazole-3-carboxylate has shown potential in photovoltaic devices. Its ability to absorb light in the visible spectrum makes it a candidate for dye-sensitized solar cells (DSSCs). Researchers have reported enhanced light-harvesting efficiency when this compound is incorporated into DSSC architectures, paving the way for more efficient energy conversion technologies.

The structural flexibility of ethyl 4-bromo-1 phenylethoxy pyrazole carboxylic acid ester also makes it an ideal substrate for click chemistry reactions. This approach enables rapid assembly of complex molecules by exploiting the reactivity of azides and alkynes. Recent studies have utilized this property to develop bioconjugates for diagnostic applications, demonstrating the compound's versatility across multiple disciplines.

From a sustainability perspective, efforts have been directed toward developing eco-friendly synthesis routes for ethyl 4-bromo phenylethoxy pyrazole carboxylic acid ester. Green chemistry principles, such as using renewable feedstocks and minimizing waste generation, are being integrated into its production processes. These advancements not only reduce environmental impact but also align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, ethyl 4-bromo phenylethoxy pyrazole carboxylic acid ester stands as a testament to the ingenuity of modern chemical research. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and renewable energy technologies. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in science and technology.